Synthetic Yield: CAN/NaHCO₃ Regioselective Nitration (93%) vs. Traditional Mixed-Acid Nitration (18%)
5-Bromo-2-nitrophenol is accessible via regioselective ortho-nitration of 3-bromophenol using cerium(IV) ammonium nitrate (CAN) with NaHCO₃ at room temperature, achieving an isolated yield of 93% with exclusive ortho-regioselectivity . In contrast, the traditional method employing NaNO₃ in concentrated H₂SO₄ on 3-bromophenol affords the same product in only 18% yield after chromatographic purification, with concomitant formation of undesired regioisomers and oxidation by-products [1]. The 5.2-fold yield improvement and elimination of regioisomeric purification represent a decisive process advantage for procurement decisions involving multi-gram to kilogram synthesis campaigns.
| Evidence Dimension | Isolated synthetic yield of 5-bromo-2-nitrophenol from 3-bromophenol |
|---|---|
| Target Compound Data | 93% isolated yield (CAN/NaHCO₃, rt, regioselective ortho-nitration) |
| Comparator Or Baseline | 18% isolated yield (NaNO₃/conc. H₂SO₄, 10°C→rt, 2 h, requires column chromatography) |
| Quantified Difference | 5.2-fold higher yield (93% vs. 18%); eliminates regioisomer separation |
| Conditions | CAN/NaHCO₃: 3-bromophenol + CAN (2 equiv) + NaHCO₃ in acetonitrile, rt. Mixed-acid: 3-bromophenol (32.9 g, 0.19 mol) + NaNO₃ (29.0 g) in conc. H₂SO₄/H₂O, 10°C→rt, 2 h; purified by silica gel chromatography (19:1 hexane/EtOAc) |
Why This Matters
For procurement planning, the CAN-based route enables cost-effective sourcing of the precursor 3-bromophenol with near-quantitative conversion, whereas traditional nitration imposes a hidden cost burden from low yield, chromatographic purification, and waste disposal that must be factored into total cost of ownership.
- [1] ChemicalBook. 27684-84-0: Synthesis route via NaNO₃/H₂SO₄ nitration of 3-bromophenol. Crude product purified by fast column chromatography (silica gel, 19:1 hexane/ethyl acetate) to afford 5-bromo-2-nitrophenol (11.3 g, 18% yield). View Source
